![molecular formula C17H22N2O2S B2710916 N-[Cyclopropyl(thiophen-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide CAS No. 2361825-96-7](/img/structure/B2710916.png)
N-[Cyclopropyl(thiophen-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[Cyclopropyl(thiophen-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide, also known as CTMP, is a novel synthetic compound that has gained attention in the scientific community for its potential applications in research. CTMP belongs to the class of piperidine compounds, which are widely used in medicinal chemistry and drug discovery.
Mechanism of Action
N-[Cyclopropyl(thiophen-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide is a potent inhibitor of dopamine and norepinephrine reuptake transporters, which are responsible for removing these neurotransmitters from the synaptic cleft. By inhibiting these transporters, this compound increases the levels of dopamine and norepinephrine in the brain, leading to enhanced neurotransmission and altered behavior. This compound also binds to sigma receptors, which are involved in various cellular processes, including cell survival, proliferation, and differentiation.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, depending on the dose and duration of treatment. In animal studies, this compound has been found to increase locomotor activity, enhance cognitive function, and reduce anxiety-like behavior. This compound has also been shown to induce apoptosis in cancer cells, suggesting that it may have potential as an anti-cancer agent.
Advantages and Limitations for Lab Experiments
N-[Cyclopropyl(thiophen-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide has several advantages for laboratory experiments, including its high potency and selectivity for dopamine and norepinephrine reuptake transporters. This compound is also relatively easy to synthesize and purify, making it more accessible to researchers. However, this compound has some limitations, including its potential toxicity and lack of selectivity for other neurotransmitter systems. Careful dosing and monitoring are necessary to ensure the safety of experimental animals and human subjects.
Future Directions
There are several future directions for N-[Cyclopropyl(thiophen-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide research, including the development of more selective and potent this compound analogs, the investigation of its effects on other neurotransmitter systems, and the exploration of its potential as an anti-cancer agent. This compound may also have applications in the treatment of addiction and mood disorders, as well as in the development of new drugs for these conditions. Further research is needed to fully understand the potential of this compound as a research tool and therapeutic agent.
Synthesis Methods
N-[Cyclopropyl(thiophen-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide can be synthesized using a multistep process that involves the reaction of cyclopropylmethylamine with 2-thiophenecarboxaldehyde, followed by the addition of acryloyl chloride and piperidine-4-carboxylic acid. The final product is obtained after purification using column chromatography. The synthesis of this compound has been optimized to improve the yield and purity of the compound, making it more suitable for research purposes.
Scientific Research Applications
N-[Cyclopropyl(thiophen-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide has shown potential as a research tool in various scientific fields, including neuroscience, biochemistry, and pharmacology. This compound has been used to study the effects of dopamine and norepinephrine reuptake inhibition on the brain, as well as the role of these neurotransmitters in addiction and mood disorders. This compound has also been used to investigate the molecular mechanisms of cancer and to develop new anti-cancer drugs.
properties
IUPAC Name |
N-[cyclopropyl(thiophen-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O2S/c1-2-15(20)19-9-7-13(8-10-19)17(21)18-16(12-5-6-12)14-4-3-11-22-14/h2-4,11-13,16H,1,5-10H2,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITYUSEVZTZAIJB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)N1CCC(CC1)C(=O)NC(C2CC2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.